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Dysprosium (Dy), a rare earth element, possesses a unique set of isotopes with significant

implications for nuclear applications due to their varied and often large neutron absorption

cross sections. This guide provides a comparative overview of the neutron cross sections of

stable dysprosium isotopes, offering valuable data for researchers and scientists in nuclear

physics, reactor engineering, and medical isotope development. Dysprosium's ability to absorb

neutrons without undergoing fission makes it a critical component in the manufacturing of

control rods for nuclear reactors.[1][2]

Naturally occurring dysprosium is a composite of seven stable isotopes: ¹⁵⁶Dy, ¹⁵⁸Dy, ¹⁶⁰Dy,

¹⁶¹Dy, ¹⁶²Dy, ¹⁶³Dy, and ¹⁶⁴Dy.[3] Each isotope interacts with neutrons differently, characterized

by its neutron cross section—a measure of the probability of a neutron-nucleus interaction.

These interactions are crucial in both the control of nuclear reactions and the production of

specific radioisotopes for therapeutic applications.[4] For instance, ¹⁶⁴Dy, the most abundant

isotope, has a very large thermal neutron absorption cross-section, making it a significant

contributor to dysprosium's overall neutron absorption capacity.[5][6]

Quantitative Comparison of Thermal Neutron Capture
Cross Sections
The thermal neutron capture cross section is a key parameter for materials used in thermal

nuclear reactors. The following table summarizes the evaluated thermal neutron capture cross

sections for the stable isotopes of dysprosium. The data is presented in barns (1 barn = 10⁻²⁴

cm²).
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Isotope Natural Abundance (%)[3]
Thermal Neutron Capture
Cross Section (barns)

¹⁵⁶Dy 0.06 14.8 ± 2.0[7]

¹⁵⁸Dy 0.10 -

¹⁶⁰Dy 2.34 56 ± 5[8]

¹⁶¹Dy 18.91 600 ± 25[8][9]

¹⁶²Dy 25.51 194 ± 10[8][9]

¹⁶³Dy 24.90 124 ± 7[8][9]

¹⁶⁴Dy 28.26 2840 ± 40[9]

Note: Data for ¹⁵⁸Dy was not readily available in the searched literature. The values presented

are subject to uncertainties as indicated.

Experimental Protocols for Neutron Cross-Section
Measurement
The determination of neutron cross sections is a meticulous process involving sophisticated

experimental setups and data analysis techniques. The data for dysprosium isotopes have

been refined over years of experiments conducted at various nuclear research facilities.

Time-of-Flight (TOF) Method
A prevalent technique for measuring energy-dependent neutron cross sections is the time-of-

flight (TOF) method.[10] This method is particularly effective for resolving resonances in the

cross-section data.

Experimental Workflow:

Neutron Production: A pulsed beam of electrons from a linear accelerator (LINAC) strikes a

heavy metal target (e.g., tantalum), producing high-energy photons (bremsstrahlung). These

photons, in turn, induce photoneutron reactions in the target, generating bursts of neutrons.

[6]
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Neutron Moderation: The initially fast neutrons are passed through a moderator (e.g., water)

to slow them down to a wide range of energies, including the thermal and epithermal regions

relevant for reactor applications.

Flight Path: The moderated neutrons travel down a long, evacuated flight tube. The time it

takes for a neutron to travel from the source to the detector is directly related to its kinetic

energy.

Sample Interaction: The collimated neutron beam passes through a sample of the

dysprosium isotope being studied.

Detection: Detectors placed at the end of the flight path measure the neutrons that are

transmitted through the sample (for total cross-section measurements) or the gamma rays

emitted upon neutron capture (for capture cross-section measurements).[5] Commonly used

detectors include ⁶Li glass scintillators for transmission and NaI multiplicity detectors for

capture experiments.[5]

The following diagram illustrates the general workflow of a time-of-flight experiment for neutron

cross-section measurement.
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Caption: Workflow of a Time-of-Flight (TOF) experiment for neutron cross-section

measurement.

Data Analysis and Evaluation
Raw experimental data must be processed to account for various experimental effects, such as

Doppler broadening, self-shielding, and multiple scattering.[6] The analysis is often performed

using specialized computer codes, such as SAMMY (SAMMY multilevel R-matrix Bayesian
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code), which fits the experimental data to derive resonance parameters.[6][11] These

parameters are then used to calculate the cross sections over a wide energy range.

The evaluated data from multiple experiments are compiled into comprehensive nuclear data

libraries like the Evaluated Nuclear Data File (ENDF/B).[12][13] These libraries provide the

standardized, high-quality data necessary for nuclear reactor design, safety analysis, and other

scientific applications.

Neutron Activation Analysis (NAA)
For measuring thermal neutron capture cross-sections, Neutron Activation Analysis (NAA) is

another powerful technique.[10][14]

Experimental Protocol:

Irradiation: A sample of the dysprosium isotope is irradiated in a well-characterized thermal

neutron flux, typically within a nuclear research reactor.

Activation: Neutron capture by the dysprosium nuclei produces radioactive isotopes.

Gamma-Ray Spectroscopy: After irradiation, the sample is removed, and the characteristic

gamma rays emitted from the decay of the newly formed radioactive isotopes are measured

using a high-resolution gamma-ray detector.

Cross-Section Calculation: The thermal neutron capture cross-section can be calculated

from the measured gamma-ray intensity, the known neutron flux, the irradiation time, and the

nuclear properties of the isotopes involved.

This method is particularly useful for validating the results obtained from TOF experiments in

the thermal energy region.[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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